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Compound of Interest

Compound Name:
Methyl 1-methylpiperidine-2-

carboxylate

Cat. No.: B168061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 1-methylpiperidine-2-
carboxylate, a key intermediate in organic synthesis. This document outlines its chemical

identity, physicochemical properties, and detailed experimental protocols for its synthesis.

Chemical Identity and Structure
Methyl 1-methylpiperidine-2-carboxylate is a substituted piperidine derivative. The piperidine

ring is a saturated six-membered heterocycle containing a nitrogen atom. In this compound, the

nitrogen atom is substituted with a methyl group at the 1-position, and a methyl ester group is

attached at the 2-position.

CAS Number: 1690-74-0[1][2]

Molecular Formula: C₈H₁₅NO₂[1]

IUPAC Name: methyl 1-methylpiperidine-2-carboxylate[1]

Synonyms: 1-methyl-piperidine-2-carboxylic acid methyl ester, 2-Piperidinecarboxylic acid, 1-

methyl-, methyl ester[1]

The chemical structure can be represented by the following SMILES string:

CN1CCCCC1C(=O)OC[1]
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Physicochemical Properties
A summary of the key quantitative data for Methyl 1-methylpiperidine-2-carboxylate is

presented in the table below. These properties are essential for understanding the compound's

behavior in various experimental and industrial settings.

Property Value Source

Molecular Weight 157.21 g/mol PubChem[1]

Monoisotopic Mass 157.110278721 Da PubChem[1]

XLogP3 1.1 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 157.110278721 Da PubChem[1]

Topological Polar Surface Area 29.5 Å² PubChem[1]

Heavy Atom Count 11 PubChem

Complexity 147 PubChem

Physical Description Light yellow liquid
NINGBO INNO PHARMCHEM

CO.,LTD.

Experimental Protocols
The synthesis of Methyl 1-methylpiperidine-2-carboxylate can be achieved through various

routes. A common method involves the N-methylation of a piperidine-2-carboxylic acid

derivative, followed by esterification. An illustrative experimental protocol for a similar

compound, which can be adapted, is detailed below.

Synthesis of Methyl 1-methylpiperidine-4-carboxylate (Illustrative Protocol)[3]
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This protocol describes the synthesis of the 4-carboxylate isomer and provides a practical

example of the chemical transformations involved.

Materials:

1-methylisonipecotic acid hydrochloride (1 mol)

Methanol (350 mL, 8 equivalents)

Thionyl chloride (1.55 equivalents)

Sodium carbonate

Methylene chloride

Ice-salt bath

Procedure:

A solution of 1-methylisonipecotic acid hydrochloride in methanol is prepared in a suitable

reaction vessel.

The solution is cooled to -10°C using an ice-salt bath.

Thionyl chloride is added dropwise to the stirred solution over a period of 1 hour, maintaining

the temperature at -10°C.

After the addition is complete, the ice-salt bath is removed, and the reaction mixture is

allowed to warm to 40°C.

The reaction is held at 40°C for 2 hours.

The solution is then neutralized to a pH of approximately 8 with the addition of sodium

carbonate.

The product is extracted from the aqueous solution using methylene chloride.

The organic layer (methylene chloride solution) is dried over an appropriate drying agent.
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The solvent is removed by evaporation to yield the final product, Methyl 1-methylpiperidine-

4-carboxylate, as a clear liquid.

Expected Yield: 87%[3]

Synthesis Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis of Methyl 1-
methylpiperidine-2-carboxylate, highlighting the key steps of N-methylation and

esterification.

Piperidine-2-carboxylic
acid derivative N-methylation

Reagent:
Methylating agent 1-Methylpiperidine-2-

carboxylic acid
Esterification

(e.g., with Methanol)

Reagent:
Methanol,

Acid catalyst Methyl 1-methylpiperidine-
2-carboxylate

Click to download full resolution via product page

Caption: Generalized synthesis workflow for Methyl 1-methylpiperidine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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